Cas no 85841-67-4 (1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde)

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde structure

85841-67-4 structure

Product name:1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde

CAS No:85841-67-4

MF:C₁₁H₈N₂O₃

MW:216.19282

MDL:MFCD00453253

CID:1119289

PubChem ID:612176

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(3-nitrophenyl)-1H-Pyrrole-2-carboxaldehyde
- 1-(3-Nitrophenyl)-1H-pyrrole-2-carbaldehyde
- 1-(3-nitrophenyl)pyrrole-2-carbaldehyde
- 1-(3-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
- AKOS000103889
- MLS000711441
- Z57115006
- HMS2626N14
- SMR000281208
- DTXSID60346436
- EN300-92361
- VS-07155
- BB 0221187
- PMFWIANLJTWYNH-UHFFFAOYSA-N
- 85841-67-4
- CS-0118073
- CHEMBL1391433
- BBL022092
- ALBB-006639
- STK346962
- DB-362804
- DB-017234
- '1-(3-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
- 1H-Pyrrole-2-carboxaldehyde, 1-(3-nitrophenyl)-
- MFCD00453253
- 1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
- MDL： MFCD00453253
- Inchi： InChI=1S/C11H8N2O3/c14-8-11-5-2-6-12(11)9-3-1-4-10(7-9)13(15)16/h1-8H
- InChI Key： PMFWIANLJTWYNH-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])N2C=CC=C2C=O

Computed Properties

Exact Mass: 216.05349212g/mol
Monoisotopic Mass: 216.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 67.8Å²

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Security Information

Hazard Category Code： 43
Safety Instruction： 36/37
HazardClass：IRRITANT

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	N498293-2.5g	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4		2.5g	$ 340.00	2022-06-03
TRC	N498293-250mg	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4		250mg	$ 70.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1188713-2.5g	1-(3-Nitrophenyl)-1h-pyrrole-2-carbaldehyde	85841-67-4	97%	2.5g	￥10810.00	2024-07-28
Fluorochem	031394-5g	1-(3-Nitro-phenyl)-1 H -pyrrole-2-carbaldehyde	85841-67-4		5g	￡782.00	2022-03-01
Enamine	EN300-92361-0.05g	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4	95.0%	0.05g	$49.0	2025-02-21
Enamine	EN300-92361-1.0g	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4	95.0%	1.0g	$210.0	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1188713-10g	1-(3-Nitrophenyl)-1h-pyrrole-2-carbaldehyde	85841-67-4	97%	10g	￥39835.00	2024-07-28
TRC	N498293-500mg	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4		500mg	$ 95.00	2022-06-03
Enamine	EN300-92361-5.0g	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4	95.0%	5.0g	$855.0	2025-02-21
Fluorochem	031394-1g	1-(3-Nitro-phenyl)-1 H -pyrrole-2-carbaldehyde	85841-67-4		1g	￡158.00	2022-03-01

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Related Literature

1. A biocatalytic redox isomerisation†‡

Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
2. 3-dimensional control over lamella orientation and order in thick block copolymer films

Violetta Olszowka,Larisa Tsarkova Soft Matter, 2009,5, 812-819
3. 5,10-Diphenyltripyrrane, a useful building block for the synthesis of meso-phenyl substituted expanded macrocycles

Chem. Commun., 1997, 1689-1890
4. 2-Amino-3′-dialkylaminobiphenyl-based fluorescent intracellular probes for nitric oxide surrogate N2O3†

P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
5. 3D-printed fluidic networks as vasculature for engineered tissue

Ian S. Kinstlinger,Jordan S. Miller Lab Chip, 2016,16, 2025-2043
6. A 96-well format microvascularized human lung-on-a-chip platform for microphysiological modeling of fibrotic diseases†

Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
7. A 3D graphene coated bioglass scaffold for bone defect therapy based on the molecular targeting approach†

Xiaoxia Hu,Jing Dai,Jie Wang,Yaning Tan,Xiangdong Yang,Shuang Yang,Quan Yuan J. Mater. Chem. B, 2017,5, 6794-6800
8. 2D analogues of the inverted hexagonal phase self-assembled from 4,6-dialkoxylated isophthalic acids at solid–liquid interfaces†

Shuhei Furukawa,Tanya Balandina,Klaus Müllen,Mark Van der Auweraer,Steven De Feyter Nanoscale, 2010,2, 1773-1780
9. A broad-range variable-temperature solid state NMR spectral and relaxation investigation of the water state in Nafion 117†

Ren-Hao Cheng,Honghao Cai,Yu-Ren Huang,Xiaohong Cui,Zhong Chen,Hsuan-Ying Chen,Shangwu Ding Phys. Chem. Chem. Phys., 2021,23, 10899-10908
10. A ‘‘naked-eye’’ colorimetric and ratiometric fluorescence probe for trace hydrazine†

Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596

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Amadis Chemical Company Limited

(CAS:85841-67-4)1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde

Purity:99%

Quantity:1g

Price ($):158.0